Cas no 2171464-47-2 (1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide)

• Product Name: 1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide
• CAS No: 2171464-47-2
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5753154
• PubChem ID: 165740077
• Update Time: 2025-06-07

1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-aminopyridin-3-yl)azetidine-2-carboxamide
• EN300-1281063
• 2171464-47-2
• 1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide

• Inchi： 1S/C9H12N4O/c10-8-2-1-6(5-12-8)13-4-3-7(13)9(11)14/h1-2,5,7H,3-4H2,(H2,10,12)(H2,11,14)
• InChI Key： AIWHKAGJWZAOAO-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C=NC(=CC=1)N)N

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide

1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide (CAS No. 2171464-47-2): An Emerging Compound in Medicinal Chemistry

1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide (CAS No. 2171464-47-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which have shown promise in various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide consists of an azetidine ring fused to a pyridine moiety, with an amine group and a carboxamide functional group. This combination of structural elements provides a versatile platform for chemical modifications and biological investigations. Recent studies have highlighted the importance of these structural features in modulating the compound's pharmacological properties.

In the context of drug discovery, 1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide has been evaluated for its potential as a lead compound in the development of new therapeutic agents. One notable area of research is its activity against various cancer cell lines. Preclinical studies have demonstrated that this compound exhibits significant cytotoxic effects on cancer cells, particularly those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells.

Beyond its anti-cancer properties, 1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide has also shown promise in neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the modulation of inflammatory responses and the enhancement of cellular antioxidant defenses.

The pharmacokinetic profile of 1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide has been extensively studied to ensure its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life, which supports its potential for oral administration in therapeutic settings.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide. Early-phase clinical trials have demonstrated that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and suggest that this compound may have a favorable safety profile for further clinical development.

In addition to its direct therapeutic applications, 1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide serves as a valuable tool for understanding the biological processes underlying various diseases. Its unique structure allows researchers to probe specific molecular targets and signaling pathways, providing insights that can inform the design of more effective drugs.

The future prospects for 1-(6-Aminopyridin-3-yl)azetidine-2-carboxamide are promising. Ongoing research continues to uncover new applications and mechanisms of action, which could lead to breakthroughs in the treatment of multiple diseases. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing the field of medicinal chemistry and improving patient outcomes.